Cas no 1239160-81-6 (3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride)

• Product Name: 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride
• CAS No: 1239160-81-6
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD16661079
• CID: 4579686
• PubChem ID: 71779759
• Update Time: 2025-05-19

3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride

• MDL： MFCD16661079
• Inchi： 1S/C11H13N3.ClH/c1-7-3-5-9(6-4-7)10-8(2)13-14-11(10)12;/h3-6H,1-2H3,(H3,12,13,14);1H
• InChI Key： BXADVNCZRAEKBL-UHFFFAOYSA-N
• SMILES： CC1NN=C(N)C=1C1C=CC(C)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride

3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1239160-81-6): A Comprehensive Overview

3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1239160-81-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This hydrochloride salt of a pyrazole derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development in academic and industrial settings.

The molecular structure of 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride consists of a pyrazole core substituted with a methyl group at the 3-position and a 4-methylphenyl group at the 4-position. The presence of these functional groups imparts unique chemical and pharmacological properties, which have been the focus of numerous studies aimed at elucidating their mechanisms of action and therapeutic potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrazole derivatives, including 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride, have emerged as promising candidates due to their ability to modulate various biological pathways. Specifically, this compound has shown potential in inhibiting key enzymes and receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory drugs.

One of the most compelling aspects of 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride is its interaction with biological targets that are implicated in chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The pyrazole core is known to exhibit binding affinity for several enzymes and receptors, including those involved in signal transduction pathways. This has led to investigations into its potential role as an inhibitor of kinases and other enzymes that play critical roles in disease progression.

The pharmacokinetic properties of 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride have also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for any drug candidate intended for clinical use. Furthermore, its solubility profile suggests that it may be suitable for formulation into various dosage forms, enhancing its therapeutic applicability.

In vitro studies have demonstrated the anti-inflammatory potential of 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly significant given the central role that inflammation plays in the pathogenesis of numerous diseases. Additionally, preclinical studies have shown that this compound can modulate immune responses without eliciting significant immunosuppressive effects, suggesting its potential as a safe and effective therapeutic agent.

The synthesis of 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride has been optimized to ensure high yield and purity, which are critical factors for pharmaceutical applications. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and salt formation. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability, facilitating further exploration of its biological activities.

The development of computational models has played a pivotal role in understanding the interactions between 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride and its biological targets. Molecular docking studies have provided insights into the binding modes of this compound with various enzymes and receptors, helping to predict its pharmacological effects. These computational approaches complement experimental data by offering rapid screening tools for identifying potential lead compounds for drug development.

The future prospects for 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential role in treating neurological disorders have shown encouraging results in animal models. Furthermore, studies exploring its antimicrobial properties suggest that it may be effective against certain resistant bacterial strains, offering a new strategy for combating infections.

In conclusion, 3-Methyl-4-(4-methylphenyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1239160-81-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential as an anti-inflammatory agent, along with its favorable pharmacokinetic properties, positions it as a valuable candidate for further clinical development. As research continues to uncover new therapeutic applications for this compound, it is expected to play an increasingly important role in addressing various medical challenges.